Cas no 52019-05-3 (Xylopyranoside, Methyl 3-deoxy-3-(3-methyl-3-nitrosoureido), .β.-d-)

• Product name: Xylopyranoside, Methyl 3-deoxy-3-(3-methyl-3-nitrosoureido), .β.-d-
• CAS No: 52019-05-3
• MF: C₈H₁₅N₃O₆
• MW: 249.221202135086
• CID: 936240
• PubChem ID: 290267

Xylopyranoside, Methyl 3-deoxy-3-(3-methyl-3-nitrosoureido), .β.-d- Chemical and Physical Properties

Names and Identifiers

• Xylopyranoside, Methyl 3-deoxy-3-(3-methyl-3-nitrosoureido), .β.-d-
• NCI60_001084
• MLS003106389
• ME-3-DEOXY-3(3ME3NOUREA)XYLOPYRANOSID
• NSC-153365
• Xylopyranoside, methyl 3-deoxy-3-(3-methyl-3-nitrosoureido), .beta.-D-
• NSC153365
• CHEMBL2000718
• SMR001821295
• DTXSID10875766
• 52019-05-3

• Inchi： InChI=1S/C8H15N3O6/c1-11(10-15)8(14)9-5-4(12)3-17-7(16-2)6(5)13/h4-7,12-13H,3H2,1-2H3,(H,9,14)
• InChI Key： MKNRCXHOUKTKSK-UHFFFAOYSA-N
• SMILES： CN(C(=O)NC1C(COC(C1O)OC)O)N=O

Computed Properties

• Exact Mass: 249.09615
• Monoisotopic Mass: 249.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.69
• LogP: -1.20680